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Introduction
Inotersen (marketed as Tegsedi®) is an antisense oligonucleotide (ASO) designed to inhibit the

production of both wild-type and mutant transthyretin (TTR) protein.[1][2][3][4][5] It is indicated

for the treatment of polyneuropathy in adult patients with hereditary transthyretin-mediated

amyloidosis (hATTR).[6] Inotersen is a 2'-O-(2-methoxyethyl) (2'-MOE) modified ASO that binds

to the 3' untranslated region of TTR messenger RNA (mRNA), leading to its degradation by

RNase H1 and a subsequent reduction in TTR protein synthesis.[5][7] Preclinical studies in

various animal models have been crucial in establishing the pharmacokinetic,

pharmacodynamic, and safety profile of inotersen.

These application notes provide a detailed overview of the subcutaneous administration

protocol for inotersen in common research models, including mice, rats, and cynomolgus

monkeys. The information is compiled from published preclinical data and standard laboratory

procedures for the handling and administration of antisense oligonucleotides.
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Data Presentation
Table 1: Inotersen Dosing Regimens in Preclinical
Research Models
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Animal
Model

Dosing
Regimen

Frequency Duration
Key
Findings

Reference(s
)

Mouse
4, 12, 40, 100

mg/kg

Days 1, 3, 5,

7, then

weekly

13 weeks

Dose-related

uptake in

kidney and

liver. ~2-fold

increase in

ALT at 100

mg/kg. No

immunogenic

response

observed.

FDA Review

Mouse

(transgenic

hTTR)

Not specified Not specified Not specified

>90%

reduction in

plasma TTR

and hepatic

TTR mRNA

at higher

doses.

[7]

Rat
0.5, 2, 6

mg/kg/week
Weekly

Up to 94

weeks

Dose-

dependent

incidence of

subcutaneou

s

fibrosarcoma

s at injection

sites at 2 and

6

mg/kg/week.

Product

Monograph

Rat
3, 10, 40, 80

mg/kg

Days 1, 3, 5,

7, then

weekly

26 weeks

Adverse

kidney

toxicity at

highest

doses.

FDA Review
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Cynomolgus

Monkey

4, 8, 12, 40

mg/kg

Days 1, 3, 5,

7, then

weekly

13 weeks

Degeneration

/regeneration

of proximal

tubular

epithelial

cells.

FDA Review

Cynomolgus

Monkey
Not specified Not specified 36 weeks

Dose-

dependent

development

of anti-drug

antibodies

(28.6%-50.0

% of

animals).

[8]

Cynomolgus

Monkey
Not specified Not specified 9 months

No

association

between

immunogenici

ty and toxicity

findings.

[8]

Table 2: Recommended Materials for Subcutaneous
Administration

Material Mouse Rat
Cynomolgus
Monkey

Needle Gauge 25-27G 23-25G 23-25G

Syringe Size 1 mL 1-3 mL 1-3 mL

Maximum Injection

Volume per Site
2-3 mL/kg 5-10 mL/kg 1-2 mL/site

Recommended

Injection Sites

Loose skin over the

neck and dorsum

(scruff), flank

Loose skin over the

neck and dorsum

(scruff), flank

Dorsal thoracic region
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Experimental Protocols
Formulation of Inotersen for Subcutaneous Injection
Note: Research-grade inotersen may be supplied as a lyophilized powder or a concentrated

solution. The following is a general protocol for preparing a dosing solution. The final

formulation of the clinically approved product is a sterile, preservative-free, aqueous solution in

Water for Injection, with potential pH adjustment using hydrochloric acid and/or sodium

hydroxide.[9]

Materials:

Inotersen (research grade)

Sterile, pyrogen-free Water for Injection (WFI) or phosphate-buffered saline (PBS), pH 7.4

Sterile, low-protein binding microcentrifuge tubes or vials

Vortex mixer

Sterile syringe filters (0.22 µm)

Procedure:

Reconstitution (if starting from powder):

Allow the lyophilized inotersen powder to equilibrate to room temperature.

Aseptically add the required volume of WFI or PBS to the vial to achieve the desired stock

concentration.

Gently swirl the vial to dissolve the powder. Avoid vigorous shaking to prevent foaming. A

brief vortex may be used if necessary.

Dilution (if starting from a concentrated solution):

Calculate the volume of the inotersen stock solution and sterile diluent (WFI or PBS)

required to achieve the final desired dosing concentration.
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In a sterile tube, add the calculated volume of diluent followed by the inotersen stock

solution.

Gently mix by inversion or brief vortexing.

Sterile Filtration:

Draw the final dosing solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a sterile, pyrogen-free vial.

Storage:

Store the prepared dosing solution according to the manufacturer's recommendations,

typically at 2-8°C for short-term storage.

Before administration, it is recommended to warm the solution to room temperature.[10]

Subcutaneous Administration Protocol for Rodents
(Mice and Rats)
Materials:

Prepared inotersen dosing solution

Appropriate size sterile syringes and needles (see Table 2)

Animal scale

70% ethanol and sterile gauze (optional)

Sharps container

Procedure:

Animal Preparation:
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Weigh the animal to accurately calculate the injection volume.

Properly restrain the animal. For mice, this can be achieved by scruffing the loose skin

over the neck and back. For rats, manual restraint or a towel wrap can be used.

Injection Site Preparation (Optional):

If desired, gently wipe the injection site with 70% ethanol on a sterile gauze pad and allow

it to dry completely. However, for routine subcutaneous injections in rodents, skin

sterilization is often considered unnecessary.[11]

Injection Technique:

Gently lift a fold of skin at the injection site (e.g., the scruff of the neck or the flank) to form

a "tent".

Insert the needle, bevel up, into the base of the tented skin, parallel to the animal's body.

Slightly pull back on the syringe plunger (aspirate) to ensure the needle has not entered a

blood vessel. If blood appears in the syringe hub, withdraw the needle and select a new

injection site with a fresh needle.

Slowly inject the calculated volume of the inotersen solution.

Withdraw the needle and apply gentle pressure to the injection site with a sterile gauze

pad for a few seconds to prevent leakage.

Post-Injection Monitoring:

Return the animal to its cage and monitor for any immediate adverse reactions.

For chronic studies, it is crucial to rotate injection sites to minimize local irritation and

tissue damage.[11][12] A suggested rotation could involve alternating between the left and

right flank and the dorsal midline.

Subcutaneous Administration Protocol for Cynomolgus
Monkeys
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Materials:

Prepared inotersen dosing solution

Appropriate size sterile syringes and needles (see Table 2)

Animal scale or recent body weight record

70% ethanol and sterile gauze

Sharps container

Procedure:

Animal Preparation:

Ensure the animal is appropriately restrained according to institutional guidelines. This

may involve chemical sedation for the safety of both the animal and the handler.

Confirm the animal's body weight to calculate the correct dose volume.

Injection Site Preparation:

Part the fur at the selected injection site, typically in the dorsal thoracic region.

Cleanse the skin with 70% ethanol on a sterile gauze pad and allow it to air dry.

Injection Technique:

Gently lift a fold of skin at the injection site.

Insert the needle, bevel up, into the subcutaneous space.

Aspirate to check for blood. If blood is present, withdraw the needle and use a new site

and needle.

Administer the inotersen solution at a steady rate.

Withdraw the needle and apply gentle pressure to the site.
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Post-Injection Monitoring:

Observe the animal for any signs of discomfort or adverse reactions at the injection site.

In long-term studies, rotate injection sites to prevent local tissue reactions.
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Caption: Mechanism of action of inotersen in inhibiting TTR protein production.

Experimental Workflow for Inotersen Administration in
Research Models
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Caption: Generalized experimental workflow for subcutaneous inotersen studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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